![molecular formula C11H21NOS B7500047 1-(Azocan-1-yl)-3-methylsulfanylpropan-1-one](/img/structure/B7500047.png)
1-(Azocan-1-yl)-3-methylsulfanylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azocan-1-yl)-3-methylsulfanylpropan-1-one, also known as Azetidine-2-carbonyl S-methylthiocysteine or ATC, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule is a derivative of S-methyl-L-cysteine, a naturally occurring amino acid with antioxidant properties. ATC has been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. In
Mechanism of Action
The mechanism of action of ATC is not fully understood, but it is believed to involve the modulation of various signaling pathways. In particular, ATC has been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of inflammation and cancer. ATC may also activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in glucose and lipid metabolism.
Biochemical and Physiological Effects
ATC has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that ATC can inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. ATC has also been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB. In addition, ATC has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
ATC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. ATC is also stable under normal lab conditions and can be stored for extended periods of time. However, ATC has some limitations for lab experiments. It may not be suitable for certain assays due to its chemical properties, and its effects may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on ATC. One area of interest is the development of ATC-based therapeutics for the treatment of cancer and inflammation. Another area of interest is the investigation of the molecular mechanisms underlying the anti-cancer and anti-inflammatory effects of ATC. Additionally, further studies are needed to determine the safety and efficacy of ATC in animal models and humans.
Synthesis Methods
The synthesis of ATC involves the reaction of S-methyl-L-cysteine with 2-chloroacrylonitrile in the presence of a base catalyst. This reaction yields ATC as a yellow solid with a melting point of 98-100°C. The purity of the synthesized compound can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
ATC has been extensively studied for its potential therapeutic applications. In vitro studies have shown that ATC possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. ATC has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, ATC has been found to have anti-diabetic effects by improving glucose tolerance and insulin sensitivity.
Properties
IUPAC Name |
1-(azocan-1-yl)-3-methylsulfanylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NOS/c1-14-10-7-11(13)12-8-5-3-2-4-6-9-12/h2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYBBMWPIIIPAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(=O)N1CCCCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.